![molecular formula C13H13ClN2O B1665977 9-Aminoacridine hydrochloride monohydrate CAS No. 52417-22-8](/img/structure/B1665977.png)
9-Aminoacridine hydrochloride monohydrate
Overview
Description
9-Aminoacridine hydrochloride monohydrate is a bright yellow to yellow-green powder . It is a synthetic dye used clinically as a topical antiseptic and experimentally as a mutagen, an intracellular pH indicator, and a small molecule MALDI matrix . It has the empirical formula C13H10N2 · HCl · H2O and a molecular weight of 248.71 .
Molecular Structure Analysis
The molecular structure of this compound involves stacking interactions between the 9-amino- . The protonation of such molecules can alter their bioavailability as weakly basic drugs like aminoacridines exhibit reduced solubility at high pH levels .Chemical Reactions Analysis
9-Aminoacridine is a moderately strong base that neutralizes acids to form salts plus water in exothermic reactions . It may be incompatible with isocyanates, halogenated organics, peroxides, phenols (acidic), epoxides, anhydrides, and acid halides .Physical And Chemical Properties Analysis
This compound is a bright yellow to yellow-green powder . It is slightly soluble in water . It has a melting point of 300 °C .Scientific Research Applications
DNA Damage Induction and Genotoxicity
9-Aminoacridine hydrochloride monohydrate (9-AA) has been used in studies related to DNA damage and genotoxicity. It was found to induce DNA damage in liver cells of rats, classifying it as a genotoxic non-carcinogen (Nakagawa et al., 2015).
Photophysics and Spectroscopy
Several studies have investigated the photophysical properties of 9-AA. Its excimer emission in concentrated aqueous solutions and the behavior of monomer, dimer, and excimer emission have been studied, providing insights into its interaction with light and its potential applications in photodynamic therapy (Gangola et al., 1981).
Crystal Structure Analysis
Research on the crystal structures of various salts of 9-aminoacridine has been conducted. This includes examining how ions and solvent molecules interact in these structures, contributing to the understanding of its chemical and physical properties (Trzybiński & Sikorski, 2013).
Aggregation and Hydrolysis Studies
The aggregation behavior of 9-AA in solution and the hydrolysis rates of its derivatives have been studied. These investigations have provided important insights into its chemical stability and behavior in different environments, which is crucial for its applications in various fields (Yeo et al., 1985; Goodell et al., 2006)(Goodell et al., 2006).
Ribosome Biogenesis Inhibition
A study in 2022 characterized the effects of 9-aminoacridine on pre-rRNA metabolism in mammalian cells. It was found to inhibit both the transcription of ribosomal RNA precursors and the processing of already synthesized pre-rRNAs, thereby impacting ribosome biogenesis (Anikin & Pestov, 2022).
Molecular Interaction Studies
Research has been conducted on the interactionbetween 9-aminoacridine and nucleic acids. This includes studies on its binding modes to DNA and RNA, which are vital for understanding its potential therapeutic applications and mechanism of action (Sakore et al., 1977; Searle & Barber, 1978)(Searle & Barber, 1978).
Therapeutic Applications and Conjugation
9-Aminoacridines have significant implications in medicine, especially in the treatment of cancer, viral, and prion diseases. The conjugation of 9-aminoacridine with biomolecules like peptides and proteins can modulate its activity and bioavailability, opening up new avenues in drug development (Šebestík et al., 2007).
Use in Analytical Techniques
9-Aminoacridine has been utilized in various analytical techniques, such as in matrix-assisted laser desorption/ionization (MALDI) for the analysis of low molecular weight compounds and larger molecules like oligonucleotides and proteins (Vermillion-Salsbury & Hercules, 2002).
Photodynamic Therapy (PDT)
The stability of 9-aminoacridine hydrochloride hydrate’s excimer in confined media has been explored, which is relevant for its potential use in photodynamic therapy, a treatment method for various medical conditions including cancer (Mitra et al., 2013).
Mechanism of Action
Target of Action
9-Aminoacridine hydrochloride monohydrate primarily targets viruses and bacteria . It acts as a potent mutagen, altering the genetic material of these microorganisms .
Mode of Action
The compound interacts with its targets by disrupting their metabolic pathways . This disruption prevents the initiation of nerve impulses, leading to a broad-spectrum antiseptic effect .
Biochemical Pathways
It is known that the compound disrupts microbial metabolic pathways , which likely involves interference with DNA replication or protein synthesis, leading to the death of the microorganism.
Pharmacokinetics
Its solubility in water (33 g/L at 20°C) suggests that it may be readily absorbed and distributed in the body
Result of Action
The primary result of the action of this compound is the death of targeted microorganisms . By disrupting their metabolic pathways, the compound prevents these organisms from carrying out essential life processes, leading to their death .
Action Environment
The action of this compound can be influenced by environmental factors. For instance, its stability may be affected by exposure to air over prolonged periods . Additionally, its solubility suggests that it may be more effective in aqueous environments
Safety and Hazards
Biochemical Analysis
Biochemical Properties
9-Aminoacridine hydrochloride monohydrate interacts with various biomolecules. It acts as a broad-spectrum antiseptic by disrupting microbial metabolic pathways . It is also known to interact with DNA, causing damage and increasing the frequency of mutations .
Cellular Effects
The compound has significant effects on various types of cells and cellular processes. For instance, it influences cell function by disrupting the normal metabolic pathways of microbes . It also has an impact on cell signaling pathways, gene expression, and cellular metabolism .
Molecular Mechanism
At the molecular level, this compound exerts its effects through several mechanisms. It binds to biomolecules, inhibits or activates enzymes, and changes gene expression . Its mode of action is primarily due to its
Properties
IUPAC Name |
acridin-9-amine;hydrate;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H10N2.ClH.H2O/c14-13-9-5-1-3-7-11(9)15-12-8-4-2-6-10(12)13;;/h1-8H,(H2,14,15);1H;1H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OREJEGKBQBIJSJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=C3C=CC=CC3=N2)N.O.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H10N2.ClH.H2O, C13H13ClN2O | |
Record name | 9-AMINOACRIDINE HYDROCHLORIDE MONOHYDRATE | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/19748 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID7024457 | |
Record name | 9-Aminoacridine hydrochloride monohydrate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID7024457 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
248.71 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
9-aminoacridine hydrochloride monohydrate is a bright yellow to yellow-green powder. (NTP, 1992) | |
Record name | 9-AMINOACRIDINE HYDROCHLORIDE MONOHYDRATE | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/19748 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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Solubility |
1 to 5 mg/mL at 63.5 °F (NTP, 1992) | |
Record name | 9-AMINOACRIDINE HYDROCHLORIDE MONOHYDRATE | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/19748 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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CAS No. |
52417-22-8 | |
Record name | 9-AMINOACRIDINE HYDROCHLORIDE MONOHYDRATE | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/19748 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
Explanation | CAMEO Chemicals and all other CAMEO products are available at no charge to those organizations and individuals (recipients) responsible for the safe handling of chemicals. However, some of the chemical data itself is subject to the copyright restrictions of the companies or organizations that provided the data. | |
Record name | 9-Acridinamine, hydrochloride, hydrate (1:1:1) | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=52417-22-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
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Record name | Aminacrine hydrochloride monohydrate | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0052417228 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 9-Aminoacridine hydrochloride monohydrate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID7024457 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 9-Aminoacridine hydrochloride monohydrate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | AMINACRINE HYDROCHLORIDE MONOHYDRATE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/64F149315C | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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